8-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-3-methyl-7-pentyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-3-methyl-7-pentylpurine-2,6-dione
• InChI: InChI=1S/C23H32N6O3/c1-4-5-6-11-29-19(24-21-20(29)22(30)25-23(31)26(21)2)16-27-12-14-28(15-13-27)17-7-9-18(32-3)10-8-17/h7-10H,4-6,11-16H2,1-3H3,(H,25,30,31)
• InChI Key: SHYQMUJRMGTZAU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C(=NC2=C1C(=O)NC(=O)N2C)CN3CCN(CC3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H32N6O3
• Molecular Weight: 440.5 g/mol

Description

The compound is mentioned in a patent application filed by Ribon Therapeutics Inc. for pyridazinones as PARP7 inhibitors. The patent application suggests that the compound is a pyridazinone and related compounds which are inhibitors of PARP7 and are useful in the treatment of cancer.

Molecular Structure Analysis

The molecular structure of the compound is provided in the patent application. It’s a complex structure with a pyridazinone core, which is a six-membered ring containing two nitrogen atoms, and various functional groups attached to it.

Mechanism of Action

The compound is described as an inhibitor of PARP7. PARP7 (Poly(ADP-ribose) polymerase 7) is an enzyme that is involved in a number of cellular processes, including DNA repair. By inhibiting this enzyme, the compound could potentially be useful in the treatment of cancer.

Future Directions

The patent application suggests that this compound could be useful in the treatment of cancer. This indicates that future research could focus on further exploring its potential as a cancer therapeutic, including preclinical and clinical trials to evaluate its safety and efficacy.